molecular formula C15H12Cl2N4O B3038648 3-(2,6-dichlorobenzyl)-2-methyl-1-(1H-1,2,4-triazol-3-yl)-4(1H)-pyridinone CAS No. 882747-68-4

3-(2,6-dichlorobenzyl)-2-methyl-1-(1H-1,2,4-triazol-3-yl)-4(1H)-pyridinone

Cat. No. B3038648
CAS RN: 882747-68-4
M. Wt: 335.2 g/mol
InChI Key: ZXBKYOGOCFQITQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(2,6-dichlorobenzyl)-2-methyl-1-(1H-1,2,4-triazol-3-yl)-4(1H)-pyridinone, also known as DBTMP, is a heterocyclic compound with a wide range of applications in organic synthesis and scientific research. First reported in the literature in 1997, DBTMP has been studied extensively in recent years, with research focusing on its synthesis, mechanism of action, biochemical and physiological effects, and its use in lab experiments.

Scientific Research Applications

Synthesis and Chemical Properties

  • Synthesis of Novel Geminal Bis(heteroarylium) Salts : A study by Anders et al. (1997) demonstrates the synthesis of geminal bis(heteroarylium) salts using 5-amino-1-methyl-1H-1,2,4-triazole and 1-[(alkyl/aryl)chloromethyl]pyridinium chlorides, indicating potential use in various chemical syntheses (Anders et al., 1997).

  • Antifungal Activity of Triazole Derivatives : Bai et al. (2020) explored the design and synthesis of 1,2,4-triazole derivatives with antifungal properties, demonstrating potential agricultural applications (Bai et al., 2020).

Biological and Medicinal Applications

  • Antimicrobial Properties : Prakash et al. (2011) synthesized 3-(3-aryl-1-phenyl-1H-pyrazol-4-yl)-[1,2,4]triazolo[4,3-a]pyridines with iodine(III)-mediated oxidative approach, demonstrating potent antimicrobial agents (Prakash et al., 2011).

  • Anticancer Agents : Rostom et al. (2011) reported the synthesis of 3-cyano-1,4,6-trisubstituted-2(1H)-pyridinones with moderate antitumor potential, indicating potential applications in cancer therapy (Rostom, Faidallah, & Al-Saadi, 2011).

Other Applications

  • Catalytic and Structural Studies : El-Abadelah et al. (2018) conducted a study on the synthesis of 3-(pyridin-2-yl)dihydro-1,2,4-triazinone, highlighting its potential in catalytic processes (El-Abadelah et al., 2018).

  • Electronic Behavior Analysis : Evecen et al. (2018) performed theoretical analysis on compounds similar to 3-(2,6-dichlorobenzyl)-2-methyl-1-(1H-1,2,4-triazol-3-yl)-4(1H)-pyridinone, providing insights into their electronic properties (Evecen et al., 2018).

properties

IUPAC Name

3-[(2,6-dichlorophenyl)methyl]-2-methyl-1-(1H-1,2,4-triazol-5-yl)pyridin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H12Cl2N4O/c1-9-10(7-11-12(16)3-2-4-13(11)17)14(22)5-6-21(9)15-18-8-19-20-15/h2-6,8H,7H2,1H3,(H,18,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZXBKYOGOCFQITQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=O)C=CN1C2=NC=NN2)CC3=C(C=CC=C3Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H12Cl2N4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

335.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
3-(2,6-dichlorobenzyl)-2-methyl-1-(1H-1,2,4-triazol-3-yl)-4(1H)-pyridinone
Reactant of Route 2
3-(2,6-dichlorobenzyl)-2-methyl-1-(1H-1,2,4-triazol-3-yl)-4(1H)-pyridinone
Reactant of Route 3
3-(2,6-dichlorobenzyl)-2-methyl-1-(1H-1,2,4-triazol-3-yl)-4(1H)-pyridinone
Reactant of Route 4
Reactant of Route 4
3-(2,6-dichlorobenzyl)-2-methyl-1-(1H-1,2,4-triazol-3-yl)-4(1H)-pyridinone
Reactant of Route 5
Reactant of Route 5
3-(2,6-dichlorobenzyl)-2-methyl-1-(1H-1,2,4-triazol-3-yl)-4(1H)-pyridinone
Reactant of Route 6
3-(2,6-dichlorobenzyl)-2-methyl-1-(1H-1,2,4-triazol-3-yl)-4(1H)-pyridinone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.